N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine

• IUPAC Name: N-[(3-tert-butylcyclopenta-2,4-dien-1-yl)-dimethylsilyl]-1-phenylmethanamine
• InChI: InChI=1S/C18H27NSi/c1-18(2,3)16-11-12-17(13-16)20(4,5)19-14-15-9-7-6-8-10-15/h6-13,17,19H,14H2,1-5H3
• InChI Key: WMNHUASCTKTHJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(C=C1)[Si](C)(C)NCC2=CC=CC=C2
• Molecular Formula: C18H27NSi
• Molecular Weight: 285.5 g/mol

Description

N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine (NBDSA) is a silyl amine compound that has been used in various scientific research applications, such as drug synthesis, biochemistry, and physiology. NBDSA has been studied for its potential to act as a catalyst in organic synthesis, as well as its potential to interact with other compounds in biochemical and physiological systems.

Scientific Research Applications

N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine has been used in a variety of scientific research applications, such as drug synthesis, biochemistry, and physiology. It has been used as a catalyst for organic reactions, such as the synthesis of heterocyclic compounds and the synthesis of peptides and peptidomimetics. Additionally, N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine has been studied for its potential to interact with other compounds in biochemical and physiological systems, such as its ability to bind to proteins and its potential to modulate enzyme activity.

Mechanism of Action

The mechanism of action of N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine is not fully understood, but its interactions with other compounds in biochemical and physiological systems are believed to be mediated by hydrogen bonding and hydrophobic interactions. It is believed that N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine can bind to proteins and other macromolecules through hydrogen bonding and hydrophobic interactions, and that it can modulate enzyme activity by binding to the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine have not been extensively studied, but it is believed to have the potential to interact with proteins and other macromolecules in biochemical and physiological systems. It has been suggested that N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine may be able to modulate enzyme activity, and it has also been suggested that it may be able to interact with other compounds in biochemical and physiological systems.

Advantages and Limitations for Lab Experiments

The advantages of using N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine in laboratory experiments include its low cost and its ease of synthesis. Additionally, it is relatively stable and can be used in a variety of organic reactions. The limitations of using N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine in laboratory experiments include its low solubility in aqueous solutions and its potential to react with other compounds in biochemical and physiological systems.

Future Directions

The potential future directions for N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine research include further studies of its mechanism of action and its biochemical and physiological effects. Additionally, further studies of its potential to interact with other compounds in biochemical and physiological systems could be conducted, as well as studies of its potential to be used as a catalyst in organic synthesis. Additionally, further studies of its potential to be used in drug synthesis and peptide synthesis could be conducted. Finally, further studies of its potential to be used in other scientific research applications, such as biochemistry and physiology, could be conducted.

Synthesis Methods

N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine can be synthesized by combining two precursors, benzyl chloride and 3-tert-butylcyclopentadienyldimethylsilyl amine, in a reaction catalyzed by a base such as sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen, and is typically conducted at temperatures below 100°C. The reaction proceeds by an SN2 mechanism, with the benzyl chloride displacing the dimethylsilyl group from the 3-tert-butylcyclopentadienyldimethylsilyl amine to form the N-(Benzyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine product.